Cas no 5882-44-0 (N,N-DIMETHYLANILINE HYDROCHLORIDE)

N,N-DIMETHYLANILINE HYDROCHLORIDE structure
5882-44-0 structure
Product Name:N,N-DIMETHYLANILINE HYDROCHLORIDE
CAS No:5882-44-0
MF:C8H12ClN
MW:157.640581130981
CID:95516
PubChem ID:79987
Update Time:2025-04-18

N,N-DIMETHYLANILINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • N,N-DIMETHYLANILINE HYDROCHLORIDE
    • Einecs 227-555-3
    • dimethylanilineHClextrapure
    • n,n-dimethylaniliniumchloride
    • N,N-Dimethylanilinehydrochlor
    • Dimethyl-phenyl-ammoniumchloride
    • n,n-dimethyl-benzenaminhydrochloride
    • N,N-Dimethylphenylaminehtdrochloride
    • dimethylanilinehydrochlorideextrapure
    • Benzenamine,N,N-dimethyl-,hydrochloride
    • [2-(2-acetyl-5-methyl-1,2,4-triazol-3-yl)phenyl] acetate
    • DIMETHYLANILINE HCL, CP
    • Benzenamine, N,N-dimethyl-, hydrochloride (1:1)
    • Benzenamine, N,N-dimethyl-, hydrochloride
    • N,N-dimethylanilinium hydrochloride
    • N,N-dimethylphenylammonium chloride
    • N,N-Dimethylaniline, hydrochloride
    • N,N-dimethylaniline;hydrochloride
    • ANILINE, N,N-DIMETHYL-, HYDROCHLORIDE
    • AKOS016367275
    • DIMETHYLANILINE HYDROCHLORID
    • 5882-44-0
    • UNII-D469J2H312
    • N,N-Dimethylanilinium chloride
    • DTXSID4064050
    • D469J2H312
    • WOAZEKPXTXCPFZ-UHFFFAOYSA-N
    • SCHEMBL154816
    • DIMETHYLPHENYLAMMONIUM CHLORIDE
    • Dimethylaniline hydrochloride
    • Q27276076
    • Inchi: 1S/C8H11N.ClH/c1-9(2)8-6-4-3-5-7-8;/h3-7H,1-2H3;1H
    • InChI Key: WOAZEKPXTXCPFZ-UHFFFAOYSA-N
    • SMILES: Cl.N(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 157.06596
  • Monoisotopic Mass: 157.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.1156
  • Melting Point: 90°C
  • Boiling Point: 259.56°C (rough estimate)
  • Refractive Index: 1.5480 (estimate)
  • PSA: 3.24

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